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Compound Name: Glycidoxypropyl)dimethylethoxysil

ane

Cat. No.: B096005

\ J

An In-depth Technical Guide to (3-Glycidoxypropyl)dimethylethoxysilane for Researchers
and Scientists

This technical guide provides comprehensive information on (3-
Glycidoxypropyl)dimethylethoxysilane, a versatile organosilane compound. It is intended for
researchers, scientists, and drug development professionals who are utilizing this chemical for
surface modification, bioconjugation, and other advanced applications.

Core Properties

(3-Glycidoxypropyl)dimethylethoxysilane is a bifunctional organosilane featuring a reactive
epoxy group and a hydrolyzable ethoxysilane group. This dual functionality allows it to act as a
covalent linker between inorganic substrates and organic polymers or biomolecules.

Chemical and Physical Data

A summary of the key quantitative data for (3-Glycidoxypropyl)dimethylethoxysilane is
presented in the table below for easy reference.
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Property Value

Molecular Formula C10H2203Si[1][2][3][41[5]
Molecular Weight 218.37 g/mol [1][4]1[5]

CAS Number 17963-04-1[1][2][3][4][5]
Appearance Colorless to pale yellow liquid[6]
Density 0.95 g/mL at 25 °C[2][4][5]
Boiling Point 100 °C at 3 mmHg[2][4][5]
Refractive Index n20/D 1.434[4][5]

Flash Point 87 °C (189 °F)[2][4]

Applications in Research and Development

The unique properties of (3-Glycidoxypropyl)dimethylethoxysilane make it a valuable tool in
various research and development fields. Its primary application is as a coupling agent to
functionalize surfaces. The ethoxy groups can hydrolyze in the presence of water to form
silanol groups, which then condense with hydroxyl groups on the surface of inorganic
substrates such as glass, silicon, and metal oxides. This process forms a stable, covalent
siloxane bond. The terminal epoxy group is then available for reaction with a variety of
nucleophiles, including amines, hydroxyls, and thiols, making it ideal for the immobilization of
proteins, antibodies, DNA, and other biomolecules.

Common applications include:

e Biosensor Fabrication: Used to functionalize the surface of sensor chips to enhance the
performance of fluorescence-based photonic crystal sensors[4][5].

o Chromatography: Employed in the preparation of bonded phases for supercritical fluid
chromatography (SFC)[4][5].

o Surface Modification: Utilized for the silanization of hydroxylated Si(100) wafers and optical
chips[4][5].
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» Bioconjugation: Acts as a linker for the covalent attachment of biomolecules to surfaces for

various bioassays and diagnostic applications.

Experimental Workflow: Surface Functionalization

The following diagram illustrates a typical workflow for the functionalization of a hydroxylated
surface with (3-Glycidoxypropyl)dimethylethoxysilane, followed by the immobilization of a

biomolecule.
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Workflow for Surface Functionalization and Biomolecule Immobilization
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Caption: A flowchart illustrating the key stages of surface preparation, silanization with (3-
Glycidoxypropyl)dimethylethoxysilane, and subsequent biomolecule immobilization.

Experimental Protocol: Silanization of Glass
Substrates

This protocol provides a general method for the functionalization of glass microscope slides
with (3-Glycidoxypropyl)dimethylethoxysilane for subsequent protein immobilization.

Materials:

Glass microscope slides

e (3-Glycidoxypropyl)dimethylethoxysilane
» Ethanol, absolute

» Deionized water

e Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H20:2) - EXTREME CAUTION
IS ADVISED

» Nitrogen gas stream
e Oven

Procedure:

e Substrate Cleaning:

o Immerse the glass slides in Piranha solution for 30 minutes to clean and hydroxylate the
surface. (Safety Note: Piranha solution is extremely corrosive and reactive. Handle with
extreme caution in a fume hood with appropriate personal protective equipment.)

o Rinse the slides thoroughly with copious amounts of deionized water.

o Dry the slides under a stream of nitrogen gas.
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» Silane Solution Preparation:

o Prepare a 2% (v/v) solution of (3-Glycidoxypropyl)dimethylethoxysilane in a 95:5 (v/v)
mixture of ethanol and deionized water.

o Stir the solution for 5-10 minutes to allow for the hydrolysis of the ethoxy groups.
 Silanization:

o Immerse the cleaned and dried glass slides in the freshly prepared silane solution for 1-2
hours at room temperature.

o After immersion, rinse the slides with ethanol to remove any excess, unreacted silane.
o Dry the slides again under a stream of nitrogen gas.
e Curing:

o Place the silanized slides in an oven and cure at 110-120 °C for 15-30 minutes to promote
the formation of a stable siloxane layer.

o Allow the slides to cool to room temperature before use.

The resulting epoxy-functionalized surface is now ready for the covalent immobilization of
proteins or other ligands containing amine, thiol, or hydroxyl groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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